Cas no 1260388-68-8 (1-{(E)-(5-Chloro-3-iodo-2-methylphenyl)diazenyloxy}ethanone)

• Product Name: 1-{(E)-(5-Chloro-3-iodo-2-methylphenyl)diazenyloxy}ethanone
• CAS No: 1260388-68-8
• MF: C₉H₈ClIN₂O₂
• MW: 338.529493331909
• CID: 5558421
• Update Time: 2025-06-11

1-{(E)-(5-Chloro-3-iodo-2-methylphenyl)diazenyloxy}ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{[(E)-(5-Chloro-3-iodo-2-methylphenyl)diazenyl]oxy}ethanone
• Acetic acid, 2-(5-chloro-3-iodo-2-methylphenyl)diazenyl ester
• 1-{(E)-(5-Chloro-3-iodo-2-methylphenyl)diazenyloxy}ethanone

• Inchi： 1S/C9H8ClIN2O2/c1-5-8(11)3-7(10)4-9(5)12-13-15-6(2)14/h3-4H,1-2H3
• InChI Key： FBDJFYXIAGANLO-UHFFFAOYSA-N
• SMILES： C(ON=NC1=CC(Cl)=CC(I)=C1C)(=O)C

Experimental Properties

• Density: 1.80±0.1 g/cm3(Predicted)
• Boiling Point: 383.6±52.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diazoethers Arenediazoates

Additional information on 1-{(E)-(5-Chloro-3-iodo-2-methylphenyl)diazenyloxy}ethanone

Introduction to 1-{(E)-(5-Chloro-3-iodo-2-methylphenyl)diazenyloxy}ethanone (CAS No. 1260388-68-8)

1-{(E)-(5-Chloro-3-iodo-2-methylphenyl)diazenyloxy}ethanone (CAS No. 1260388-68-8) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents and as a valuable intermediate in synthetic pathways.

The molecular structure of 1-{(E)-(5-Chloro-3-iodo-2-methylphenyl)diazenyloxy}ethanone is composed of a diazenyloxy group attached to an ethanone moiety, with a substituted phenyl ring featuring a chlorine, iodine, and methyl group. This combination of functional groups imparts distinct chemical properties and reactivity profiles, making it a versatile compound for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of 1-{(E)-(5-Chloro-3-iodo-2-methylphenyl)diazenyloxy}ethanone in the context of drug discovery and development. One notable application is its use as a precursor in the synthesis of bioactive molecules. The presence of the diazenyloxy group allows for the formation of azo compounds, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

In the realm of medicinal chemistry, 1-{(E)-(5-Chloro-3-iodo-2-methylphenyl)diazenyloxy}ethanone has been explored for its potential as a lead compound in the development of novel therapeutics. Researchers have investigated its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, preliminary studies have shown that this compound can inhibit certain kinases involved in cancer progression, suggesting its potential as an anticancer agent.

The synthetic accessibility of 1-{(E)-(5-Chloro-3-iodo-2-methylphenyl)diazenyloxy}ethanone has also been a subject of interest. Various synthetic routes have been developed to efficiently produce this compound on both small and large scales. These methods typically involve multi-step reactions that include functional group manipulations and coupling reactions to achieve the desired molecular structure. The ability to synthesize this compound with high purity and yield is crucial for its practical applications in research and industry.

In addition to its potential therapeutic applications, 1-{(E)-(5-Chloro-3-iodo-2-methylphenyl)diazenyloxy}ethanone has been studied for its use as an intermediate in the synthesis of other valuable compounds. Its unique reactivity profile allows it to serve as a building block in the construction of complex molecules with diverse functionalities. This versatility makes it an attractive candidate for use in combinatorial chemistry and high-throughput screening platforms.

The physical and chemical properties of 1-{(E)-(5-Chloro-3-iodo-2-methylphenyl)diazenyloxy}ethanone have been extensively characterized. It is typically obtained as a solid with a well-defined melting point and solubility characteristics. Its spectral data, including NMR and mass spectrometry analyses, provide valuable insights into its molecular structure and purity. These properties are essential for ensuring the quality and consistency of the compound in various applications.

The safety profile of 1-{(E)-(5-Chloro-3-iodo-2-methylphenyl)diazenyloxy}ethanone has also been evaluated. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure safe use in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) and working under well-controlled conditions to minimize exposure risks.

In conclusion, 1-{(E)-(5-Chloro-3-iodo-2-methylphenyl)diazenyloxy}ethanone (CAS No. 1260388-68-8) represents a promising compound with significant potential in both research and industrial applications. Its unique structural features and versatile reactivity make it an attractive candidate for further exploration in drug discovery, synthetic chemistry, and other related fields. Ongoing research continues to uncover new opportunities for utilizing this compound to advance scientific knowledge and develop innovative solutions.